2-pyridinylmethyl 4-[(1-naphthyloxy)methyl]benzoate

• IUPAC Name: pyridin-2-ylmethyl 4-(naphthalen-1-yloxymethyl)benzoate
• InChI: InChI=1S/C24H19NO3/c26-24(28-17-21-8-3-4-15-25-21)20-13-11-18(12-14-20)16-27-23-10-5-7-19-6-1-2-9-22(19)23/h1-15H,16-17H2
• InChI Key: TUBMHIOSSXFGFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2OCC3=CC=C(C=C3)C(=O)OCC4=CC=CC=N4
• Molecular Formula: C24H19NO3
• Molecular Weight: 369.4 g/mol

Description

2-pyridinylmethyl 4-[(1-naphthyloxy)methyl]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of benzoyl pyridine derivatives and is commonly referred to as PMNB. PMNB has been extensively studied for its biological and pharmacological properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of PMNB is not fully understood, but it is believed to act by inhibiting various enzymes and proteins involved in disease progression. The compound has been shown to inhibit the activity of histone deacetylases, which play a crucial role in the regulation of gene expression. PMNB has also been found to inhibit the activity of phosphodiesterase-4, an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
PMNB has been shown to have various biochemical and physiological effects, including anti-inflammatory, anti-cancer, and neuroprotective properties. The compound has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. PMNB has also been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In addition, the compound has been found to improve cognitive function by enhancing synaptic plasticity and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

PMNB has several advantages for laboratory experiments, including its high potency and selectivity for specific enzymes and proteins. The compound is also relatively easy to synthesize, making it readily available for research purposes. However, PMNB has some limitations, including its potential toxicity and low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on PMNB, including further studies on its mechanism of action and potential therapeutic applications. The compound has shown promising results in cancer treatment, and further research is needed to determine its efficacy in clinical trials. In addition, PMNB has shown potential for the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease, and further studies are needed to explore its neuroprotective properties. Finally, research on the pharmacokinetics and toxicity of PMNB is needed to determine its safety and efficacy in humans.

Scientific Research Applications

PMNB has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer treatment, neurodegenerative diseases, and infectious diseases. The compound has shown promising results in inhibiting the growth of cancer cells, reducing inflammation, and improving cognitive function.